N'-(4-ethoxyphenyl)-N-{2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}ethanediamide

• IUPAC Name: N'-(4-ethoxyphenyl)-N-[2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]oxamide
• InChI: InChI=1S/C22H22FN3O3S/c1-3-29-18-10-8-17(9-11-18)26-21(28)20(27)24-13-12-19-14(2)25-22(30-19)15-4-6-16(23)7-5-15/h4-11H,3,12-13H2,1-2H3,(H,24,27)(H,26,28)
• InChI Key: RCMCZZFQZLPEOO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C(=O)NCCC2=C(N=C(S2)C3=CC=C(C=C3)F)C
• Molecular Formula: C22H22FN3O3S
• Molecular Weight: 427.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It includes a 4-ethoxyphenyl group, a 4-fluorophenyl group, a 4-methyl-1,3-thiazol-5-yl group, and an ethanediamide group. These groups could potentially confer a variety of chemical properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional shape due to the presence of multiple functional groups.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. For example, the ethoxy group might be susceptible to reactions with strong acids, while the fluorophenyl group might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These might include its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, it might interact with specific proteins or enzymes in the body. Without more information, it’s difficult to speculate on its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. It could be the subject of studies investigating its synthesis, properties, reactivity, or uses.